Cas no 524928-16-3 (2-Cyano-N-1-(3,4-dimethylphenyl)ethylacetamide)

• Product Name: 2-Cyano-N-1-(3,4-dimethylphenyl)ethylacetamide
• CAS No: 524928-16-3
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 3029107
• PubChem ID: 4382117
• Update Time: 2025-07-31

2-Cyano-N-1-(3,4-dimethylphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-氰基-N-[1-(3,4-二甲基苯基)乙基]乙酰胺
• 2-cyano-N-[1-(3,4-dimethylphenyl)ethyl]acetamide
• 2-Cyano-N-(1-(3,4-dimethylphenyl)ethyl)acetamide
• BBL016526
• STK423084
• 524928-16-3
• AK-968/15362401
• ALBB-008507
• VS-05340
• AKOS016345607
• H24767
• AKOS003282331
• MFCD02177065
• 2-Cyano-N-1-(3,4-dimethylphenyl)ethylacetamide

• Inchi： 1S/C13H16N2O/c1-9-4-5-12(8-10(9)2)11(3)15-13(16)6-7-14/h4-5,8,11H,6H2,1-3H3,(H,15,16)
• InChI Key： LXNVONRWILNRJK-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC(C)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 216.126263138Da
• Monoisotopic Mass: 216.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 204℃
• Boiling Point: 439.5±45.0 °C at 760 mmHg
• Flash Point: 219.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Cyano-N-1-(3,4-dimethylphenyl)ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds